Cas no 1247657-92-6 (cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine)
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-5-methanamine, α-cyclopropyl-1,3-dimethyl-
- Cyclopropyl(1,3-dimethyl-1h-1,2,4-triazol-5-yl)methanamine
- 1247657-92-6
- cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine
- EN300-871561
- CS-0306503
-
- MDL: MFCD16851829
- Inchi: 1S/C8H14N4/c1-5-10-8(12(2)11-5)7(9)6-3-4-6/h6-7H,3-4,9H2,1-2H3
- InChI Key: YBRMJFZRFHACOV-UHFFFAOYSA-N
- SMILES: C(C1CC1)(C1N(N=C(C)N=1)C)N
Computed Properties
- Exact Mass: 166.121846464g/mol
- Monoisotopic Mass: 166.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 56.7Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 334.5±44.0 °C(Predicted)
- pka: 7.72±0.50(Predicted)
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-871561-1g |
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine |
1247657-92-6 | 1g |
$1129.0 | 2023-09-02 | ||
| Enamine | EN300-871561-5g |
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine |
1247657-92-6 | 5g |
$3273.0 | 2023-09-02 | ||
| Enamine | EN300-871561-10g |
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine |
1247657-92-6 | 10g |
$4852.0 | 2023-09-02 | ||
| Enamine | EN300-871561-0.05g |
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine |
1247657-92-6 | 95% | 0.05g |
$948.0 | 2024-05-21 | |
| Enamine | EN300-871561-0.1g |
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine |
1247657-92-6 | 95% | 0.1g |
$993.0 | 2024-05-21 | |
| Enamine | EN300-871561-0.25g |
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine |
1247657-92-6 | 95% | 0.25g |
$1038.0 | 2024-05-21 | |
| Enamine | EN300-871561-0.5g |
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine |
1247657-92-6 | 95% | 0.5g |
$1084.0 | 2024-05-21 | |
| Enamine | EN300-871561-1.0g |
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine |
1247657-92-6 | 95% | 1.0g |
$1129.0 | 2024-05-21 | |
| Enamine | EN300-871561-2.5g |
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine |
1247657-92-6 | 95% | 2.5g |
$2211.0 | 2024-05-21 | |
| Enamine | EN300-871561-5.0g |
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine |
1247657-92-6 | 95% | 5.0g |
$3273.0 | 2024-05-21 |
cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine
Professional Introduction to Compound with CAS No 1247657-92-6 and Product Name: Cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine
The compound identified by the CAS number 1247657-92-6 and the product name Cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The molecular framework of this compound incorporates a cyclopropyl group, which is known for its stability and ability to influence the electronic properties of adjacent functional groups. This structural motif is often employed in medicinal chemistry to enhance binding affinity and metabolic stability.
At the core of this molecule is a dimethyl-1H-1,2,4-triazol-5-yl moiety. The triazole ring system is a well-documented pharmacophore in drug discovery, exhibiting a wide range of biological activities including antifungal, antiviral, and anti-inflammatory properties. The presence of dimethyl groups on the triazole ring further modulates its reactivity and interaction with biological targets. This particular arrangement has been explored in recent studies for its potential in developing novel therapeutic agents.
Recent research has highlighted the importance of heterocyclic compounds in addressing various diseases. The Cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine structure has been investigated for its interactions with enzymes and receptors involved in metabolic pathways. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes by binding to their active sites, thereby modulating biochemical pathways relevant to conditions such as diabetes and cardiovascular diseases. The cyclopropyl group's rigidity contributes to the precise orientation of the dimethyl-substituted triazole ring, facilitating optimal binding interactions.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the triazole ring system efficiently. The cyclopropyl group is typically introduced through ring-closing metathesis or other cyclopropanation strategies, ensuring regioselectivity and minimizing side products. These synthetic methodologies align with modern trends in green chemistry, emphasizing sustainable practices and reducing waste.
In terms of pharmacological evaluation, Cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine has been subjected to in vitro assays to assess its potential therapeutic applications. Preliminary results indicate that this compound demonstrates promising activity against certain bacterial strains by interfering with their cell wall synthesis or metabolic processes. Additionally, its interaction with human cell lines has been studied for cytotoxicity and potential applications in anticancer therapy. The dimethyl-substituted triazole moiety appears to play a crucial role in modulating these interactions, suggesting its importance in drug design.
The structural features of this compound also make it an attractive candidate for further derivatization studies. By modifying either the cyclopropyl group or the dimethyl-substituted triazole ring, researchers can explore new analogs with enhanced biological activity or improved pharmacokinetic properties. Computational modeling techniques have been utilized to predict the binding modes of this compound with various targets, providing insights into its mechanism of action and guiding future modifications.
From a regulatory perspective, compounds like Cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine must undergo rigorous safety evaluations before being considered for clinical use. Toxicological studies are conducted to assess acute and chronic toxicity profiles, while pharmacokinetic studies determine how the compound is absorbed, distributed, metabolized, and excreted by the body. These data are essential for understanding the potential risks and benefits associated with this molecule.
The integration of computational chemistry into drug discovery has significantly accelerated the development process for novel compounds like Cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine. Molecular docking simulations allow researchers to predict how this compound interacts with biological targets at an atomic level, providing a rational basis for designing more effective derivatives. Additionally, machine learning algorithms have been employed to identify patterns in biological activity data, aiding in the rapid screening of large libraries of compounds.
The future prospects for Cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine are promising as it continues to be explored in both academic and industrial settings. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into tangible therapeutic benefits. As our understanding of biological systems grows more sophisticated,so too does our ability to design molecules that interact selectively with disease-causing targets.
1247657-92-6 (cyclopropyl(dimethyl-1H-1,2,4-triazol-5-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)